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Compound of Interest

Compound Name: ZD 7155

Cat. No.: B15569243 Get Quote

Technical Support Center: ZD 7155
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on ensuring the complete dissolution of ZD 7155
hydrochloride for experimental use.

Troubleshooting Guide & FAQs
This section addresses common issues encountered during the dissolution of ZD 7155
hydrochloride in a question-and-answer format.

Q1: My ZD 7155 hydrochloride is not fully dissolving in my chosen solvent. What steps can I

take?

A1: Incomplete dissolution is a common issue. Here is a step-by-step troubleshooting workflow:
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Troubleshooting Incomplete Dissolution

Start: Incomplete Dissolution Observed

Step 1: Verify Solvent Suitability
(Refer to Solubility Table)

Step 2: Apply Ultrasonication

Solvent is appropriate

Issue Persists: Contact Technical Support

Solvent is inappropriate

Step 3: Gentle Warming
(Up to 60°C for aqueous solutions)

Step 4: Vortex Thoroughly

Step 5: Consider Co-solvents
(e.g., for in vivo preparations)

Step 6: Re-evaluate Concentration vs. Solubility Limit

Result: Complete Dissolution

Within limit Exceeds limit

Click to download full resolution via product page

Caption: Troubleshooting workflow for ZD 7155 hydrochloride dissolution.
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If precipitation occurs after following these steps, the solution may be supersaturated. Consider

preparing a fresh solution at a lower concentration. For in vivo preparations, using a pre-

formulated solvent system is often effective.[1]

Q2: I've observed precipitation or phase separation during the preparation of my ZD 7155
hydrochloride solution. What should I do?

A2: Precipitation or phase separation can occur, especially when preparing stock solutions or

complex formulations. Heating and/or sonication can be used to aid in redissolving the

compound.[1] Ensure all components of the solvent system are added sequentially and mixed

thoroughly at each step, as outlined in the experimental protocols.

Q3: Can I use water to dissolve ZD 7155 hydrochloride?

A3: Yes, ZD 7155 hydrochloride is soluble in water.[2][3][4] However, gentle warming and

sonication may be required to achieve complete dissolution, especially at higher

concentrations.[3][4] For a 10 mM solution in water, gentle warming is recommended.[2] One

source suggests solubility in H2O is 4.17 mg/mL with ultrasonic warming and heating to 60°C.

[1][3]

Q4: What is the recommended solvent for preparing high-concentration stock solutions?

A4: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of ZD 7155 hydrochloride.[1][3][4][5][6] It is soluble in DMSO at concentrations

as high as 250 mg/mL, though ultrasonication may be necessary.[1][3] It is important to use

newly opened, anhydrous DMSO as it is hygroscopic, and the presence of water can impact

solubility.[1]

Q5: How should I store my ZD 7155 hydrochloride solutions to maintain their stability?

A5: For optimal stability, store stock solutions in a sealed container at -20°C for up to one

month or -80°C for up to six months.[1][3] Avoid repeated freeze-thaw cycles.

Data Presentation: Solubility of ZD 7155
Hydrochloride
The following table summarizes the solubility of ZD 7155 hydrochloride in various solvents.
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Solvent Concentration Conditions Citations

In Vitro

DMSO
250 mg/mL (526.33

mM)

Ultrasonic assistance

may be needed. Use

of newly opened

DMSO is

recommended.

[1][3]

DMSO 10 mM - [5][6]

Water
4.17 mg/mL (8.78

mM)

Ultrasonic warming

and heating to 60°C

are recommended.

[1][3]

Water 10 mM
Gentle warming is

recommended.
[2]

In Vivo Formulations

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (4.38

mM)
Clear solution. [1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (4.38

mM)
Clear solution. [1]

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (4.38

mM)
Clear solution. [1]

Experimental Protocols
Below are detailed methodologies for preparing ZD 7155 hydrochloride solutions.

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
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Protocol: High-Concentration DMSO Stock

Start: Weigh ZD 7155 HCl

Add appropriate volume
of anhydrous DMSO

Ultrasonicate if necessary
to achieve complete dissolution

Store at -20°C or -80°C

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a DMSO stock solution.

Weighing: Accurately weigh the desired amount of ZD 7155 hydrochloride powder.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the target

concentration (e.g., for a 10 mM stock solution).

Dissolution: Vortex the solution thoroughly. If needed, use an ultrasonic bath to ensure

complete dissolution.[1][3]

Storage: Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw cycles

and store at -20°C or -80°C.[1][3]
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Protocol 2: Preparation of an Aqueous Solution
Weighing: Weigh the required amount of ZD 7155 hydrochloride.

Solvent Addition: Add the desired volume of distilled or deionized water.

Dissolution: Vortex the mixture. Gentle warming (up to 60°C) and sonication can be applied

to facilitate dissolution.[1][3][4]

Usage: Use the freshly prepared aqueous solution for your experiments.

Protocol 3: Preparation of an In Vivo Formulation
(Example)
This protocol is for a formulation consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline.[1]

Prepare Stock: Start with a high-concentration stock solution of ZD 7155 hydrochloride in

DMSO (e.g., 20.8 mg/mL).[1]

Sequential Addition:

To 100 µL of the DMSO stock solution, add 400 µL of PEG300 and mix thoroughly.

To this mixture, add 50 µL of Tween-80 and mix until uniform.

Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix well.[1]

Final Concentration: This procedure results in a 2.08 mg/mL solution of ZD 7155
hydrochloride in a vehicle suitable for in vivo administration.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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